1-{2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}-3-methylquinoxalin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Heterocyclic compounds, particularly those containing pyrazole, pyridine, and quinoxaline rings, are of significant interest in organic and medicinal chemistry due to their diverse biological activities and applications in drug design. The compound is part of this family, suggesting its potential relevance in similar applications.
Synthesis Analysis
The synthesis of similar compounds often involves multicomponent reactions, which are favored for their efficiency and the ability to form complex molecules in a single step. For instance, Deivasigamani and Rajukrishnan (2020) described a one-pot sequential five-component synthesis of pyrazolo-N-methyl-piperidine grafted spiro-indenoquinoxaline pyrrolidine heterocycles, highlighting the efficiency and high yield of such methods (Deivasigamani & Rajukrishnan, 2020).
Molecular Structure Analysis
Molecular structure characterization is crucial for understanding the chemical behavior of a compound. Techniques such as NMR, IR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed. Lan, Zheng, and Wang (2019) provided a detailed structural analysis of a similar compound, 2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine, using these techniques, which could be applied to the compound (Lan, Zheng, & Wang, 2019).
Chemical Reactions and Properties
The reactivity of heterocyclic compounds like the one can be explored through various chemical reactions, including cycloadditions, Michael reactions, and others that contribute to the structural diversity and complexity of the synthesized molecules. Ghosh and Khan (2014) illustrated the use of a one-pot three-component reaction for synthesizing dihydrochromeno[4,3-b]pyrazolo[4,3-e]pyridin-6(7H)-ones, a method potentially applicable to similar compounds (Ghosh & Khan, 2014).
properties
IUPAC Name |
1-[2-[3-(3,5-dimethylpyrazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl]-3-methylquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-13-10-14(2)25(22-13)16-8-9-23(11-16)19(26)12-24-18-7-5-4-6-17(18)21-15(3)20(24)27/h4-7,10,16H,8-9,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMWDMPALFZZTKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2CCN(C2)C(=O)CN3C4=CC=CC=C4N=C(C3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl}-3-methylquinoxalin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.